Cas no 26821-93-2 (Methanone,(1-methyl-2-phenyl-1H-indol-3-yl)phenyl-)

• Product Name: Methanone,(1-methyl-2-phenyl-1H-indol-3-yl)phenyl-
• CAS No: 26821-93-2
• MF: C₂₂H₁₇NO
• MW: 311.376485586166
• CID: 250102
• PubChem ID: 11565837
• Update Time: 2025-04-19

Methanone,(1-methyl-2-phenyl-1H-indol-3-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(1-methyl-2-phenyl-1H-indol-3-yl)phenyl-
• (1-methyl-2-phenylindol-3-yl)-phenylmethanone
• (1-METHYL-2-PHENYLINDOL-3-YL)-PHENYL-METHANONE
• (1-methyl-2-phenyl-indol-3-yl)-phenyl ketone
• (1-Methyl-2-phenyl-indol-3-yl)-phenyl-keton
• 1-Methyl-2-phenyl-3-benzoyl-indol
• 1-Methyl-2-phenyl-3-benzoylindole
• Ketone,1-methyl-2-phenylindol-3-yl phenyl (7CI,8CI)
• Methanone,(1-methyl-2-phenyl-1H-indol-3-yl)phenyl
• (1-Methyl-2-phenyl-1H-indol-3-yl)(phenyl)methanone
• ENALAPRILATDIHYDRATE
• DTXSID40468701
• 3-benzoyl-1-methyl-2-phenyl-1H-indole
• 26821-93-2

• Inchi： 1S/C22H17NO/c1-23-19-15-9-8-14-18(19)20(21(23)16-10-4-2-5-11-16)22(24)17-12-6-3-7-13-17/h2-15H,1H3
• InChI Key： QZJDCNMYGQGWNP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C2C=CC=CC=2N(C)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 311.13100
• Monoisotopic Mass: 311.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 5.07630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles